Cas no 55152-73-3 ( )

  structure
  structure
Product Name: 
CAS No:55152-73-3
MF:C5H12N2O2S
MW:164.225979804993
CID:943437
PubChem ID:313305
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • ethylamino(ethylimino)methanesulfinic acid
    • AC1L7N6M
    • NSC226981
    • NSC-226981
    • 55152-73-3
    • DTXSID90310423
    • SCHEMBL5863046
    •  
    • Inchi: 1S/C5H12N2O2S/c1-3-6-5(7-4-2)10(8)9/h3-4H2,1-2H3,(H,6,7)(H,8,9)
    • InChI Key: PZFBHAHXPMMAQT-UHFFFAOYSA-N
    • SMILES: S(/C(=N\CC)/NCC)(=O)O

Computed Properties

  • Exact Mass: 164.06206
  • Monoisotopic Mass: 164.06194880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 80.9Ų

Experimental Properties

  • PSA: 61.69
  • LogP: 1.45010
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